Cas no 2580230-40-4 (Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate)

• Product Name: Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate
• CAS No: 2580230-40-4
• MF: C₁₁H₁₅BrN₂O₂
• MW: 287.153002023697
• CID: 5661105
• PubChem ID: 165890272
• Update Time: 2025-06-08

Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate
• 2580230-40-4
• EN300-27730014
• Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate

• Inchi： 1S/C11H15BrN2O2/c1-6-9(13)7(12)5-8(14-6)10(15)16-11(2,3)4/h5H,13H2,1-4H3
• InChI Key： PXZWIIAVNUWWHI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C)N=C(C=1)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 286.03169g/mol
• Monoisotopic Mass: 286.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate

Introduction to Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate (CAS No. 2580230-40-4)

Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate, with the chemical formula C₁₂H₁₄BNO₃, is a significant compound in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2580230-40-4, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including a tert-butyl ester, an amino group, a bromo substituent, and a methyl group on the pyridine ring, makes it a versatile intermediate for synthesizing various bioactive molecules.

The Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate molecule exhibits remarkable reactivity, which is attributed to its ability to participate in various chemical transformations such as nucleophilic substitution, condensation reactions, and coupling processes. These properties make it an invaluable building block in the synthesis of complex organic molecules. In recent years, there has been a growing interest in exploring the pharmacological potential of this compound, particularly in the context of developing novel therapeutic agents.

Recent studies have highlighted the importance of 5-amino-4-bromo-6-methylpyridine derivatives in medicinal chemistry. The amino group at the 5-position and the bromo substituent at the 4-position provide excellent handles for further functionalization, enabling the construction of intricate molecular architectures. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are known for their role in treating various cancers and inflammatory diseases. The tert-butyl ester group also offers a site for selective modification, allowing for the introduction of additional pharmacophores.

In addition to its applications in drug discovery, Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate has found utility in materials science. The pyridine core is a common motif in coordination chemistry, where it serves as a ligand for metal ions. This property has been exploited in the development of catalysts and sensors that rely on metal-pyridine complexes. The bromo and amino groups further enhance its potential as a ligand by providing additional coordination sites and reactivity.

The synthesis of Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the bromination of a pyridine precursor followed by selective functionalization at the 5- and 6-positions. The introduction of the amino group is often achieved through nucleophilic aromatic substitution (SNAr), while the tert-butyl ester is typically formed via esterification reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents with high precision.

One of the most compelling aspects of Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate is its role in developing small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are implicated in numerous diseases, including cancer and neurodegenerative disorders. By designing molecules that disrupt these interactions, researchers aim to develop novel therapeutic strategies that address unmet medical needs. The structural features of this compound make it an excellent candidate for such applications due to its ability to mimic natural ligands and interfere with protein binding.

The pharmacological evaluation of Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate has revealed several promising leads. In vitro studies have demonstrated its ability to inhibit the activity of specific kinases, which are enzymes involved in cell proliferation and survival. These findings have prompted further investigation into its potential as an anticancer agent. Additionally, preclinical studies have shown that derivatives of this compound exhibit anti-inflammatory properties by modulating cytokine production and immune cell function.

The versatility of Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate extends beyond its applications in drug development. It has also been utilized in synthetic chemistry as a key intermediate for constructing heterocyclic scaffolds. Heterocycles are essential components of many biologically active molecules, and their synthesis often requires innovative approaches. The unique reactivity profile of this compound allows chemists to access complex structures through modular synthetic strategies.

In conclusion, Tert-butyl 5-amino-4-bromo-6-methylpyridine-2-carboxylate (CAS No. 2580230-40-4) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules, particularly those targeting protein-protein interactions and kinases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.